Cas no 6930-95-6 (2-CHLORO-N-METHYL-2-PHENYL-O-ACETOTOLUIDIDE)

• Product Name: 2-CHLORO-N-METHYL-2-PHENYL-O-ACETOTOLUIDIDE
• CAS No: 6930-95-6
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• MDL: MFCD00032785
• CID: 5306778
• Update Time: 2025-06-03

2-CHLORO-N-METHYL-2-PHENYL-O-ACETOTOLUIDIDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-METHYL-2-PHENYL-O-ACETOTOLUIDIDE

• MDL： MFCD00032785
• Inchi： 1S/C16H16ClNO/c1-12-8-6-7-11-14(12)18(2)16(19)15(17)13-9-4-3-5-10-13/h3-11,15H,1-2H3
• InChI Key： KETNFRHXQNZVNO-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=CC=C1C)(=O)C(Cl)C1=CC=CC=C1

Additional information on 2-CHLORO-N-METHYL-2-PHENYL-O-ACETOTOLUIDIDE

2-Chloro-N-Methyl-2-Phenyl-O-Acetotoluidide (CAS No. 6930-95-6)

The compound 2-Chloro-N-Methyl-2-Phenyl-O-Acetotoluidide (CAS No. 6930-95-6) is a significant organic compound with a diverse range of applications in the field of organic synthesis and drug development. This compound, also referred to as O-acetyl-N-methyl-p-chloroaniline, is a derivative of aniline and is widely used as an intermediate in the synthesis of various pharmaceutical agents, agrochemicals, and specialty chemicals. Its unique structure, characterized by the presence of a chlorine atom at the para position, a methyl group attached to the nitrogen atom, and an acetyl group on the oxygen atom, makes it highly versatile in chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 2-Chloro-N-Methyl-2-Phenyl-O-Acetotoluidide in the development of bioactive molecules. Researchers have demonstrated its potential as a key intermediate in the synthesis of antiviral agents, particularly in the design of inhibitors targeting viral proteases. The compound's ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, making it a valuable tool in medicinal chemistry.

In terms of synthesis, O-acetyl-N-methyl-p-chloroaniline can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic substitution reactions. The choice of synthetic pathway depends on the desired regioselectivity and yield. Recent studies have focused on optimizing these methods to improve efficiency and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high purity levels.

The application of 2-Chloro-N-Methyl-2-Phenyl-O-Acetotoluidide extends beyond pharmaceuticals. It has been utilized in the development of agrochemicals, such as herbicides and fungicides, due to its ability to modulate enzyme activity in plant pathogens. Additionally, its role as an intermediate in the synthesis of dyes and pigments has been explored, showcasing its versatility across multiple industries.

From a toxicological perspective, O-acetyl-N-methyl-p-chloroaniline has undergone rigorous safety assessments to ensure its safe handling and use in industrial settings. Studies have indicated that proper personal protective equipment (PPE) and adherence to standard operating procedures (SOPs) are essential for minimizing occupational exposure risks.

Environmental impact assessments have also been conducted to evaluate the compound's biodegradability and potential for bioaccumulation. Results suggest that under controlled conditions, 2-Chloro-N-Methyl-2-Phenyl-O-Acetotoluidide exhibits moderate biodegradability, making it suitable for use in environmentally responsible chemical processes.

In conclusion, O-acetyl-N-methyl-p-chloroaniline (CAS No. 6930-95-6) is a pivotal compound in modern organic synthesis with wide-ranging applications across pharmaceuticals, agrochemicals, and specialty chemicals. Its unique chemical properties and versatility continue to drive innovation in drug discovery and material science. As research progresses, new insights into its potential applications are expected to emerge, further solidifying its role as an indispensable building block in chemical synthesis.